Cas no 364077-93-0 (4-(3-(Carbamoyl)pyridin-2-yl)benzoic acid)

• Product name: 4-(3-(Carbamoyl)pyridin-2-yl)benzoic acid
• CAS No: 364077-93-0
• MF: C₁₃H₁₀N₂O₃
• MW: 242.23000
• CID: 921314
• PubChem ID: 53426232

4-(3-(Carbamoyl)pyridin-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-(Carbamoyl)pyridin-2-yl)benzoic acid
• 4-(3-carbamoylpyridin-2-yl)benzoic acid
• 4-(3-(CARBAMOYL)(PYRIDIN-2-YL))BENZOIC ACID
• 4-(3-methyl-2-pyridinyl)benzoic Acid
• 4-(3-methylpyridin-2-yl)benzoic acid
• DTXSID20699132
• 364077-93-0
• DB-262569

• Inchi： InChI=1S/C13H10N2O3/c14-12(16)10-2-1-7-15-11(10)8-3-5-9(6-4-8)13(17)18/h1-7H,(H2,14,16)(H,17,18)
• InChI Key： WUHMBICPFDZFET-UHFFFAOYSA-N
• SMILES： C1=CC(=C(N=C1)C2=CC=C(C=C2)C(=O)O)C(=O)N

Computed Properties

• Exact Mass: 242.06900
• Monoisotopic Mass: 242.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 93.3A^2

Experimental Properties

• PSA: 93.28000
• LogP: 2.24600